Cas no 1344356-16-6 (1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl)-)

• Product Name: 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl)-
• CAS No: 1344356-16-6
• MF: C₄H₄ClF₂N₃
• MW: 167.544466018677
• CID: 5168981
• Update Time: 2026-03-04

1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl)-

• Inchi： 1S/C4H4ClF2N3/c5-2-1-10(4(6)7)9-3(2)8/h1,4H,(H2,8,9)
• InChI Key： YRJGGNKPUBSRJE-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=C(Cl)C(N)=N1

Additional information on 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl)-

Introduction to 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl)

The compound with CAS No. 1344356-16-6, commonly referred to as 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl), is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a difluoromethyl group and a chlorine substituent at specific positions on the pyrazole ring imparts unique electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl) as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antifungal agents. The difluoromethyl group enhances the compound's lipophilicity, which is crucial for improving drug absorption and bioavailability. Additionally, the chlorine substituent at position 4 contributes to increased stability and selectivity in biological systems.

In the realm of agrochemicals, this compound has shown promise as a precursor for herbicides and insecticides. Its ability to modulate enzyme activity and disrupt cellular pathways makes it a valuable asset in crop protection. Recent advancements in green chemistry have also led to the exploration of sustainable synthesis methods for 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl), reducing its environmental footprint while maintaining high yields.

The synthesis of 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl) typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of amines with carbonyl compounds in the presence of suitable catalysts. The introduction of the difluoromethyl group is often achieved through nucleophilic substitution or alkylation reactions, while the chlorine substituent can be introduced via electrophilic aromatic substitution or direct chlorination.

From a structural standpoint, 1H-Pyrazol-3-amine exhibits a planar geometry due to the aromatic nature of the pyrazole ring. The presence of electron-withdrawing groups like chlorine and difluoromethyl further stabilizes the molecule by delocalizing electron density across the ring system. This electronic configuration not only enhances the compound's reactivity but also makes it an ideal candidate for further functionalization in downstream applications.

In conclusion, CAS No. 1344356-16-6, or 1H-Pyrazol-3-amine, 4-chloro-1-(difluoromethyl), stands out as a critical molecule in modern chemistry due to its unique properties and wide-ranging applications. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as an essential component in both academic and industrial settings.